Cas no 2171659-23-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171659-23-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6276379
• PubChem ID: 165513974
• Update Time: 2025-10-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylpentanamido]cyclopentane-1-carboxylic acid
• EN300-1512115
• 2171659-23-5

• Inchi： 1S/C28H34N2O5/c1-4-18(2)24(25(31)30(3)28(26(32)33)15-9-10-16-28)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,4,9-10,15-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： FPZKEYFMFBHWJU-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N(C)C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic Acid (CAS No. 2171659-23-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171659-23-5, is characterized by its intricate molecular structure, which includes a cyclopentane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural motifs makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its stability and ease of removal under mild acidic conditions. The incorporation of this group in the compound suggests potential applications in peptide coupling and modification processes. Additionally, the N,3-dimethylpentanamidocyclopentane moiety introduces a unique conformational flexibility, which can be exploited to fine-tune the pharmacokinetic properties of derivatives. This structural complexity makes the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved stability and pharmacological profiles. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid could serve as a key building block in the synthesis of such peptidomimetics. Its ability to undergo selective modifications while maintaining structural integrity positions it as a valuable asset in medicinal chemistry libraries.

The cyclopentane ring is another critical feature of this compound, offering a rigid scaffold that can enhance binding affinity to biological targets. Cycloalkyl groups are frequently employed in drug design due to their ability to stabilize molecular conformations and improve metabolic stability. The N,3-dimethylpentanamidocyclopentane moiety, in particular, may contribute to favorable pharmacokinetic properties by reducing proteolytic susceptibility and increasing bioavailability.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, further underscoring the importance of structural diversity in drug discovery. The unique architecture of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid makes it an attractive candidate for virtual screening and molecular docking studies aimed at identifying new therapeutic targets. These computational approaches have revolutionized the way researchers identify potential drug candidates, allowing for high-throughput screening of large libraries with unprecedented efficiency.

The fluorenylmethoxycarbonyl (Fmoc) protecting group not only facilitates peptide synthesis but also provides a handle for further chemical modifications. The Fmoc group can be selectively removed under mild acidic conditions, allowing for subsequent functionalization without disrupting sensitive functional groups elsewhere in the molecule. This characteristic makes it particularly useful in multi-step synthetic routes where selective protection and deprotection are essential.

The broader significance of this compound lies in its potential applications across multiple therapeutic areas. For instance, peptidomimetics derived from structures like this one have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. By leveraging the structural features of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid, researchers can develop novel molecules with enhanced specificity and reduced side effects compared to traditional small-molecule drugs.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2171659-23-5) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique combination of features—such as the Fmoc protecting group and the cyclopentane scaffold—makes it a versatile intermediate with broad applications in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.